Cas no 2166192-43-2 (7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)-)

• Product Name: 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)-
• CAS No: 2166192-43-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6084628
• PubChem ID: 102350725
• Update Time: 2025-10-29

7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)-
• EN300-719670
• rac-(1R,2R,4S)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 2166192-43-2

• Inchi： 1S/C7H11NO2/c9-7(10)5-3-4-1-2-6(5)8-4/h4-6,8H,1-3H2,(H,9,10)/t4-,5+,6+/m0/s1
• InChI Key： ABNBSYHDPQDEOA-KVQBGUIXSA-N
• SMILES： [C@@]12([H])N[C@@]([H])(CC1)C[C@H]2C(O)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 291.2±23.0 °C(Predicted)
• pka: 3.86±0.20(Predicted)

Additional information on 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)-

7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)- (CAS No. 2166192-43-2): An Overview

7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, (1R,2R,4S)- (CAS No. 2166192-43-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, belongs to the class of bicyclic amines and is characterized by its distinctive azabicyclo structure and carboxylic acid functionality. The compound's structural complexity and functional group diversity make it an attractive candidate for a wide range of applications, particularly in the development of novel pharmaceuticals and chemical probes.

The (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid molecule is composed of a seven-membered ring containing a nitrogen atom (azabicyclo) and a carboxylic acid group attached to one of the carbon atoms in the ring. The specific stereochemistry of the compound, denoted by the (1R,2R,4S) configuration, plays a crucial role in its biological activity and reactivity. This stereochemical arrangement can significantly influence the compound's interactions with biological targets, making it a valuable tool in drug discovery and development.

Recent research has highlighted the potential of (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The ability to fine-tune the interactions between this compound and GPCRs could lead to the development of more selective and potent drugs with fewer side effects.

In addition to its potential as a drug candidate, (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid has been explored for its use as a chemical probe in academic research. Chemical probes are essential tools for understanding the function of specific proteins and pathways in biological systems. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various diseases and identify new therapeutic targets.

The synthesis of (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the use of chiral catalysts or chiral auxiliaries to control the stereochemistry during the synthesis process. These methods have enabled chemists to produce high-quality samples of the compound for both research and commercial applications.

The physical properties of (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid are also noteworthy. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 98°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it easy to handle and use in various experimental settings.

From a safety perspective, (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, like many organic compounds, it should be stored away from heat sources and direct sunlight to prevent degradation or decomposition.

In conclusion, (1R,2R,4S)-7-Azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2166192-43-2) is a highly promising compound with diverse applications in both research and industry. Its unique structural features and stereochemistry make it an excellent candidate for further exploration in drug discovery and chemical biology studies. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.